Cas no 1804922-91-5 (4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804922-91-5
• MF: C₉H₅ClF₅NO₃
• MW: 305.585919141769
• CID: 4846283
• Update Time: 2025-06-08

4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H5ClF5NO3/c10-1-3-4(7(11)12)2-16-5(8(17)18)6(3)19-9(13,14)15/h2,7H,1H2,(H,17,18)
• InChI Key： JHJXCMRINSESQV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(=O)O)=NC=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Comprehensive Analysis of 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804922-91-5)

4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804922-91-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and trifluoromethoxy moiety, which contribute to its reactivity and potential utility in drug discovery. Researchers are increasingly interested in this molecule due to its structural complexity and potential as a building block for bioactive compounds.

The growing demand for fluorinated pyridine derivatives in modern chemistry has placed compounds like 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid at the forefront of innovation. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them valuable in the development of new therapeutic agents. Recent studies highlight the role of such molecules in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

From a synthetic perspective, the presence of multiple halogenated groups in this compound offers versatile chemical modification opportunities. The chloromethyl group, for instance, can undergo nucleophilic substitution reactions, while the difluoromethyl and trifluoromethoxy groups provide electron-withdrawing effects that influence the compound's reactivity. These properties make it a promising candidate for catalysis studies and material science applications.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid. The integration of flow chemistry and microwave-assisted synthesis has shown potential in reducing waste and improving yield. Such advancements address the increasing focus on environmentally friendly chemical processes, a topic widely searched in academic and industrial circles.

The compound's CAS No. 1804922-91-5 is frequently queried in chemical databases and patent literature, reflecting its relevance in intellectual property and R&D initiatives. Its structural features are often compared to other heterocyclic compounds used in crop protection and pharmaceutical intermediates, making it a subject of cross-disciplinary interest.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid. These methods ensure purity and confirm structural integrity, which are essential for its application in high-value research. The compound's stability under various conditions is also a key area of investigation, particularly for formulation scientists.

As the scientific community continues to explore fluorine-containing compounds, 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid stands out as a molecule with untapped potential. Its compatibility with click chemistry and bioconjugation techniques further expands its utility in drug delivery systems and diagnostic tools. This aligns with the rising interest in theranostics and personalized healthcare solutions.

In summary, 4-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804922-91-5) represents a cutting-edge chemical entity with broad applicability. Its unique properties and adaptability to modern synthetic strategies make it a valuable asset in advancing life sciences and material innovation. Future research will likely uncover new dimensions of its functionality, solidifying its role in next-generation scientific breakthroughs.